Methyl pyrazolo[1,5-a]pyrimidine-6-carboxylate

• IUPAC Name: methyl pyrazolo[1,5-a]pyrimidine-6-carboxylate
• InChI: InChI=1S/C8H7N3O2/c1-13-8(12)6-4-9-7-2-3-10-11(7)5-6/h2-5H,1H3
• InChI Key: BYRARLOOYLLIMA-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CN2C(=CC=N2)N=C1
• Molecular Formula: C8H7N3O2
• DSSTOX Substance ID: DTXSID601250022
• Molecular Weight: 177.16 g/mol
• CAS RN: 1823931-39-0

Description

“Methyl pyrazolo[1,5-a]pyrimidine-6-carboxylate” is a member of the class of pyrazolopyrimidines. Pyrazolopyrimidines are the basis for a class of sedative and anxiolytic drugs related to benzodiazepines.

Synthesis Analysis

The synthesis of pyrazolopyrimidines has been discussed in several papers. For instance, one paper discusses the synthesis and structure of Thiazolopyrimidine Derivatives. Another paper discusses the synthesis of new Pyrazolo[1,5-a]pyrimidine.

Molecular Structure Analysis

The molecular structure of pyrazolopyrimidines has been studied extensively. For example, one study identified pyrazolo[1,5-a]pyrimidines as strategic compounds for optical applications due to their tunable photophysical properties.

Chemical Reactions Analysis

The chemical reactions involving pyrazolopyrimidines have been analyzed in several studies. For instance, one study discusses the yield and other properties of the reaction.

Physical And Chemical Properties Analysis

The physical and chemical properties of pyrazolopyrimidines have been analyzed in several studies. For example, one study discusses the tunable photophysical properties of pyrazolopyrimidines.

Scientific Research Applications

Regioselective Synthesis

• Researchers have developed methods for the regioselective synthesis of 1- and 4-substituted pyrazolo[1,5-a]pyrimidine derivatives. These methods are important for creating structurally diverse compounds, which can have various applications in medicinal chemistry and material science (Drev et al., 2014).

Antimicrobial Activity

• Pyrazolo[1,5-a]pyrimidine derivatives have shown potential as antimicrobial agents. A study synthesized novel pyrazolo[1,5-a]pyrimidines and evaluated their antimicrobial activity, including their ability to inhibit RNA polymerase, which is crucial in the treatment of bacterial infections (Abdallah & Elgemeie, 2022).

Anticancer Applications

• Pyrazolo[1,5-a]pyrimidine derivatives have been studied for their anticancer properties. These compounds exhibit a range of biological activities that make them potential candidates for drug development targeting various cancer types (Arias-Gómez et al., 2021). Another study synthesized novel ethyl 2,4-disubstituted pyrazolo[1,5-a]pyrimidine derivatives and evaluated them as promising anticancer agents (Kumar et al., 2016).

Synthetic Techniques

• The synthesis of pyrazolo[1,5-a]pyrimidines has been achieved using various synthetic methods, including ultrasound irradiation. This technique offers advantages like simplicity, mild conditions, and efficient yields, which are important for large-scale synthesis (Buriol et al., 2013).

Novel Drug Candidates

• The pyrazolo[1,5-a]pyrimidine scaffold is recognized as a key structure in drug discovery, exhibiting a broad range of medicinal properties. It serves as a building block for developing drug-like candidates with varied therapeutic applications (Cherukupalli et al., 2017).

Mechanism of Action

The mechanism of action of pyrazolopyrimidines has been studied in several papers. For instance, one paper discusses the reaction mechanism through the nucleophilic attack of the exo-NH.

Safety and Hazards

The safety and hazards associated with pyrazolopyrimidines have been discussed in several papers. For instance, one paper discusses the potential neuroprotective and anti-neuroinflammatory properties of triazole-pyrimidine hybrids.

Future Directions

The future directions for research on pyrazolopyrimidines have been discussed in several papers. For instance, one paper discusses the potential development of triazole-pyrimidine-based compounds as neuroprotective and anti-neuroinflammatory agents.